POLYETHYLENEGLYCOL ALKYL (3-SULFOPROPYL) DIETHER, POTASSIUM SALT
Overview
Description
POLYETHYLENEGLYCOL ALKYL (3-SULFOPROPYL) DIETHER, POTASSIUM SALT: is a chemical compound with the CAS number 119481-71-9. It is commonly used as an anionic surfactant in various industrial and research applications. The compound is characterized by its ability to reduce surface tension, making it useful in formulations requiring emulsification, dispersion, and wetting properties .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of POLYETHYLENEGLYCOL ALKYL (3-SULFOPROPYL) DIETHER, POTASSIUM SALT typically involves the reaction of isotridecyl alcohol with ethylene oxide to form a polyethyleneglycol alkyl ether. This intermediate is then reacted with 3-chloropropane sulfonic acid potassium salt under controlled conditions to yield the final product.
Industrial Production Methods: Industrial production of this compound is carried out in large-scale reactors where the reaction conditions such as temperature, pressure, and pH are meticulously controlled to ensure high yield and purity. The process involves multiple purification steps, including distillation and crystallization, to remove any impurities.
Chemical Reactions Analysis
Types of Reactions: POLYETHYLENEGLYCOL ALKYL (3-SULFOPROPYL) DIETHER, POTASSIUM SALT primarily undergoes substitution reactions due to the presence of the sulfonate group. It can also participate in oxidation and reduction reactions under specific conditions .
Common Reagents and Conditions:
Substitution Reactions: Typically involve nucleophiles such as hydroxide ions or amines.
Oxidation Reactions: Can be carried out using oxidizing agents like hydrogen peroxide.
Reduction Reactions: Often involve reducing agents such as sodium borohydride.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various alkyl derivatives, while oxidation reactions can produce sulfoxides or sulfones .
Scientific Research Applications
Chemistry: In chemistry, POLYETHYLENEGLYCOL ALKYL (3-SULFOPROPYL) DIETHER, POTASSIUM SALT is used as a surfactant in the synthesis of nanoparticles and in the stabilization of colloidal systems .
Biology: In biological research, it is employed in the formulation of buffers and reagents for protein purification and enzyme assays due to its ability to reduce protein aggregation .
Medicine: In the medical field, this compound is used in drug delivery systems to enhance the solubility and bioavailability of hydrophobic drugs .
Industry: Industrially, it is used in the manufacture of detergents, cosmetics, and personal care products due to its excellent emulsifying and foaming properties .
Mechanism of Action
The mechanism of action of POLYETHYLENEGLYCOL ALKYL (3-SULFOPROPYL) DIETHER, POTASSIUM SALT involves its ability to interact with hydrophobic and hydrophilic molecules. The polyethyleneglycol chain provides hydrophilicity, while the alkyl group interacts with hydrophobic substances. This dual functionality allows it to reduce surface tension and stabilize emulsions .
Comparison with Similar Compounds
- Poly(ethylene glycol) 4-nonylphenyl 3-sulfopropyl ether potassium salt
- Methoxypolyethylene glycol propionic acid
- Poly(ethylene glycol) bis(carboxymethyl) ether
Uniqueness: POLYETHYLENEGLYCOL ALKYL (3-SULFOPROPYL) DIETHER, POTASSIUM SALT is unique due to its specific combination of polyethyleneglycol and alkyl groups, which provide a balance of hydrophilic and hydrophobic properties. This makes it particularly effective as an emulsifier and surfactant in various applications .
Properties
CAS No. |
119481-71-9 |
|---|---|
Molecular Formula |
C22H63N13P4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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